Cas no 14315-15-2 (7-methyl-1-benzothiophene)

• Product Name: 7-methyl-1-benzothiophene
• CAS No: 14315-15-2
• MF: C₉H₈S
• MW: 148.224821090698
• CID: 225244
• PubChem ID: 6428541
• Update Time: 2025-11-02

7-methyl-1-benzothiophene Chemical and Physical Properties

Names and Identifiers

• 7-Methylbenzo[b]thiophene
• 7-Methyl-1-Benzothiophene
• 7-METHYL-BENZO[B]THIOPHENE
• 7-Methylbenzothiophene
• Benzo[b]thiophene,7-methyl-
• 4-methylbenzothiophene
• 7-methylbenzo<b>thiophen
• 7-methyl-benzothiophene
• 7-Methylbenzothiophene1000µg
• 7-methylthianaphthene
• 7-Methylbenzo(b)thiophene
• Z1171716174
• 14315-15-2
• DTXSID40879737
• Benzo[b]thiophene, 7-methyl-
• CS-0446486
• Benzo(b)thiophene, 7-methyl-
• AKOS006283043
• Benzothiophene, 7-methyl
• F84172
• MFCD00130098
• SCHEMBL156699
• EN300-75116
• FT-0692968
• DB-063463
• 7-methyl-1-benzothiophene

• Inchi： 1S/C9H8S/c1-7-3-2-4-8-5-6-10-9(7)8/h2-6H,1H3
• InChI Key： PIHVNUSWMTZFBD-UHFFFAOYSA-N
• SMILES： S1C=CC2C=CC=C(C)C1=2

Computed Properties

• Exact Mass: 148.03500
• Monoisotopic Mass: 148.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.2A^2
• XLogP3: 3.3

Experimental Properties

• Density: 1.146
• Boiling Point: 243°C at 760 mmHg
• Flash Point: 72.4°C
• Refractive Index: 1.652
• PSA: 28.24000
• LogP: 3.20970

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on 7-methyl-1-benzothiophene

Comprehensive Overview of 7-Methyl-1-benzothiophene (CAS No. 14315-15-2): Properties, Applications, and Industry Insights

7-Methyl-1-benzothiophene (CAS No. 14315-15-2) is a sulfur-containing heterocyclic compound that has garnered significant attention in pharmaceutical, agrochemical, and material science research. This aromatic derivative of benzothiophene is characterized by a methyl group at the 7-position, which influences its reactivity and physical properties. With a molecular formula of C₉H₈S and a molar mass of 148.23 g/mol, this compound serves as a versatile intermediate in organic synthesis.

The growing demand for 7-methylbenzothiophene derivatives in drug discovery is a key driver of its market relevance. Researchers frequently explore its potential in designing kinase inhibitors, anticancer agents, and anti-inflammatory compounds, aligning with current trends in personalized medicine. Its structural motif appears in several FDA-approved drugs, making 14315-15-2 synthesis a popular search query among medicinal chemists.

From a material science perspective, 7-methyl-1-benzothiophene contributes to the development of organic semiconductors and OLED materials. Its conjugated system enables electron delocalization, a property highly sought after in optoelectronic applications. Recent studies highlight its utility in creating thermally stable polymers, addressing industry needs for high-performance materials in electronics.

The compound's physicochemical properties make it valuable for analytical applications. With a melting point range of 45-48°C and boiling point of 265-267°C, 7-methylbenzothiophene exhibits moderate volatility. Its solubility profile—soluble in organic solvents like ethanol and dichloromethane but insoluble in water—facilitates various purification techniques frequently discussed in chemical forums.

Environmental and green chemistry considerations have spurred innovation in catalytic synthesis methods for 14315-15-2. Modern approaches emphasize atom economy and reduced waste generation, responding to sustainability concerns. These advancements address common search queries about eco-friendly heterocycle synthesis while maintaining cost-effectiveness for industrial production.

Quality control of 7-methyl-1-benzothiophene relies on advanced analytical techniques. Gas chromatography (GC) and high-performance liquid chromatography (HPLC) methods dominate purity assessments, while nuclear magnetic resonance (NMR) and mass spectrometry confirm structural integrity. These protocols ensure compliance with pharmaceutical-grade standards, a critical factor for purchasers evaluating CAS 14315-15-2 suppliers.

The compound's stability under various conditions is frequently investigated. Proper storage recommendations—typically under inert atmosphere at 2-8°C—prevent degradation and maintain shelf life. Such practical information addresses common concerns found in chemical handling forums and laboratory safety discussions.

Emerging research explores 7-methylbenzothiophene's role in catalysis and ligand design. Its ability to coordinate with transition metals creates opportunities for developing novel asymmetric catalysts, particularly relevant to the fine chemicals industry. This application aligns with growing interest in chiral synthesis techniques across academic and industrial settings.

Market analysis indicates steady growth for benzothiophene derivatives, driven by pharmaceutical R&D investments. The compound's price trends and supply chain dynamics remain active topics among procurement specialists, especially considering global raw material fluctuations. Manufacturers increasingly focus on scale-up processes to meet demand while maintaining competitive pricing.

Recent patent literature reveals innovative applications of 7-methyl-1-benzothiophene in bioimaging probes and sensor materials. Its fluorescence properties when incorporated into larger molecular architectures make it valuable for diagnostic technologies—a hot topic in medical device development circles.

For researchers seeking 7-methylbenzothiophene analogs, structure-activity relationship (SAR) studies provide valuable insights. Computational chemistry approaches, including molecular docking and QSAR modeling, help predict biological activity—addressing frequent queries about rational drug design strategies involving this scaffold.

Industrial scale production of CAS 14315-15-2 requires careful optimization of reaction conditions and workup procedures. Process chemists often discuss yield improvement methods and byproduct minimization techniques in technical publications, reflecting the compound's commercial importance.

Regulatory compliance remains crucial for 7-methyl-1-benzothiophene manufacturers. While not classified as hazardous under current GHS criteria, proper safety data sheets (SDS) and regulatory documentation ensure smooth international trade—a key consideration for exporters navigating chemical compliance requirements.

The future outlook for 7-methylbenzothiophene chemistry appears promising, with research expanding into nanotechnology applications and energy storage materials. Its versatility ensures continued relevance across multiple scientific disciplines, making 14315-15-2 research a dynamic field with numerous commercialization opportunities.